Cas no 200876-83-1 (2,2,2-Trifluoroethyl N-(2-fluorophenyl)carbamate)
2,2,2-Trifluoroethyl N-(2-fluorophenyl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- 2,2,2-TRIFLUOROETHYL 2-FLUOROPHENYLCARBAMATE
- G33970
- J-506751
- Z55292533
- CHEMBL4928606
- 200876-83-1
- 2,2,2-trifluoroethyl N-(2-fluorophenyl)carbamate
- EN300-25757
- CS-0242986
- 2,2,2-Trifluoroethyl(2-fluorophenyl)carbamate
- AKOS001319071
- 2,2,2-Trifluoroethyl (2-fluorophenyl)carbamate
- 2,2,2-Trifluoroethyl N-(2-fluorophenyl)carbamate
-
- MDL: MFCD00158269
- Inchi: 1S/C9H7F4NO2/c10-6-3-1-2-4-7(6)14-8(15)16-5-9(11,12)13/h1-4H,5H2,(H,14,15)
- InChI Key: SJGCLODTAXBKGC-UHFFFAOYSA-N
- SMILES: FC1C=CC=CC=1NC(=O)OCC(F)(F)F
Computed Properties
- Exact Mass: 237.04129111g/mol
- Monoisotopic Mass: 237.04129111g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 38.3Ų
2,2,2-Trifluoroethyl N-(2-fluorophenyl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-25757-0.05g |
2,2,2-trifluoroethyl N-(2-fluorophenyl)carbamate |
200876-83-1 | 95% | 0.05g |
$42.0 | 2024-06-18 | |
| Enamine | EN300-25757-0.1g |
2,2,2-trifluoroethyl N-(2-fluorophenyl)carbamate |
200876-83-1 | 95% | 0.1g |
$66.0 | 2024-06-18 | |
| Enamine | EN300-25757-0.25g |
2,2,2-trifluoroethyl N-(2-fluorophenyl)carbamate |
200876-83-1 | 95% | 0.25g |
$92.0 | 2024-06-18 | |
| Enamine | EN300-25757-0.5g |
2,2,2-trifluoroethyl N-(2-fluorophenyl)carbamate |
200876-83-1 | 95% | 0.5g |
$175.0 | 2024-06-18 | |
| Enamine | EN300-25757-1.0g |
2,2,2-trifluoroethyl N-(2-fluorophenyl)carbamate |
200876-83-1 | 95% | 1.0g |
$256.0 | 2024-06-18 | |
| Enamine | EN300-25757-2.5g |
2,2,2-trifluoroethyl N-(2-fluorophenyl)carbamate |
200876-83-1 | 95% | 2.5g |
$503.0 | 2024-06-18 | |
| Enamine | EN300-25757-5.0g |
2,2,2-trifluoroethyl N-(2-fluorophenyl)carbamate |
200876-83-1 | 95% | 5.0g |
$743.0 | 2024-06-18 | |
| Enamine | EN300-25757-10.0g |
2,2,2-trifluoroethyl N-(2-fluorophenyl)carbamate |
200876-83-1 | 95% | 10.0g |
$1101.0 | 2024-06-18 | |
| TRC | B589033-50mg |
2,2,2-Trifluoroethyl N-(2-fluorophenyl)carbamate |
200876-83-1 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B589033-100mg |
2,2,2-Trifluoroethyl N-(2-fluorophenyl)carbamate |
200876-83-1 | 100mg |
$ 95.00 | 2022-06-07 |
2,2,2-Trifluoroethyl N-(2-fluorophenyl)carbamate Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
Additional information on 2,2,2-Trifluoroethyl N-(2-fluorophenyl)carbamate
Recent Advances in the Study of 2,2,2-Trifluoroethyl N-(2-fluorophenyl)carbamate (CAS: 200876-83-1)
The compound 2,2,2-Trifluoroethyl N-(2-fluorophenyl)carbamate (CAS: 200876-83-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and biological activities.
Recent studies have highlighted the role of 2,2,2-Trifluoroethyl N-(2-fluorophenyl)carbamate as a promising intermediate in the development of novel pharmaceuticals. Its trifluoroethyl and fluorophenyl moieties contribute to enhanced metabolic stability and bioavailability, making it an attractive candidate for drug design. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective inhibitor of certain enzymatic pathways involved in inflammatory responses.
In terms of synthesis, advancements have been made in optimizing the yield and purity of 2,2,2-Trifluoroethyl N-(2-fluorophenyl)carbamate. A recent publication in Organic Process Research & Development outlined a scalable and environmentally friendly synthetic route, utilizing catalytic fluorination techniques to improve efficiency. This method reduces the need for hazardous reagents, aligning with the growing emphasis on green chemistry in pharmaceutical manufacturing.
Pharmacological evaluations have further elucidated the compound's potential. Preclinical studies indicate that 2,2,2-Trifluoroethyl N-(2-fluorophenyl)carbamate exhibits notable activity against specific protein targets implicated in neurodegenerative diseases. For instance, a 2024 study in ACS Chemical Neuroscience reported its ability to modulate tau protein aggregation, a key factor in Alzheimer's disease pathology. These findings suggest its potential as a lead compound for developing neuroprotective agents.
Despite these promising results, challenges remain in the clinical translation of 2,2,2-Trifluoroethyl N-(2-fluorophenyl)carbamate. Issues such as off-target effects and pharmacokinetic variability need to be addressed through further structure-activity relationship (SAR) studies. Researchers are also exploring its combination with other therapeutic agents to enhance efficacy and reduce adverse effects.
In conclusion, 2,2,2-Trifluoroethyl N-(2-fluorophenyl)carbamate (CAS: 200876-83-1) represents a versatile and pharmacologically active compound with significant potential in drug discovery. Ongoing research aims to refine its synthesis, elucidate its mechanisms, and expand its therapeutic applications. The integration of computational modeling and high-throughput screening techniques is expected to accelerate its development, paving the way for future clinical trials.
200876-83-1 (2,2,2-Trifluoroethyl N-(2-fluorophenyl)carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)